Cas no 158429-66-4 (4-Borono-3-methylbenzoic acid)

• Product Name: 4-Borono-3-methylbenzoic acid
• CAS No: 158429-66-4
• MF: C₈H₉BO₄
• MW: 179.965662717819
• MDL: MFCD09037833
• CID: 137550
• PubChem ID: 22115892
• Update Time: 2025-08-04

4-Borono-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Borono-3-methylbenzoic acid
• 4-Carboxy-2-methylphenylboronic acid
• (2-METHYL-4-CARBOXYPHENYL)BORONIC ACID
• 2-Methyl-4-carboxyphenylboronic acid
• BENZOIC ACID, 4-BORONO-3-METHY
• BS-21585
• A854221
• DTXSID20622546
• SCHEMBL362507
• 158429-66-4
• AKOS006331904
• Y10144
• FT-0754337
• EN300-314470
• 4-BORONO-3-METHYL-BENZOIC ACID
• Benzoic acid, 4-borono-3-methyl-
• SB33957
• MFCD09037833
• QIGSMEYLQVLGRY-UHFFFAOYSA-N
• SY104638
• 4-(dihydroxyboranyl)-3-methylbenzoic acid
• 4-Borono-3-methylbenzoicacid
• CS-0174730
• AM90063
• (2-Methyl-4-carboxyphenyl) boric acid
• DA-18092

• MDL： MFCD09037833
• Inchi： 1S/C8H9BO4/c1-5-4-6(8(10)11)2-3-7(5)9(12)13/h2-4,12-13H,1H3,(H,10,11)
• InChI Key： QIGSMEYLQVLGRY-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(C(=O)O)=CC=1C)O

Computed Properties

• Exact Mass: 180.05900
• Monoisotopic Mass: 180.0593889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 409.2 °C at 760 mmHg
• Flash Point: 201.3 °C
• PSA: 77.76000
• LogP: -0.62700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-Borono-3-methylbenzoic acid

Recent Advances in the Application of 4-Borono-3-methylbenzoic acid (CAS: 158429-66-4) in Chemical Biology and Medicine

4-Borono-3-methylbenzoic acid (CAS: 158429-66-4) is a boronic acid derivative that has garnered significant attention in chemical biology and medicinal chemistry due to its unique properties and potential applications. This compound, characterized by the presence of a boronic acid functional group, has been extensively studied for its role in various biochemical and therapeutic contexts. Recent research has highlighted its utility in drug development, particularly as a key intermediate in the synthesis of boron-containing pharmaceuticals and as a probe in biochemical assays.

One of the most notable applications of 4-Borono-3-methylbenzoic acid is in the development of proteasome inhibitors. The boronic acid moiety in this compound can form reversible covalent bonds with the active site threonine residues of the proteasome, making it a valuable scaffold for designing inhibitors targeting this enzyme. Recent studies have demonstrated its efficacy in preclinical models of cancer, where proteasome inhibition has shown promise in inducing apoptosis in malignant cells. Additionally, its role in boron neutron capture therapy (BNCT) has been explored, leveraging the high neutron capture cross-section of boron-10 for targeted cancer treatment.

In the realm of chemical biology, 4-Borono-3-methylbenzoic acid has been employed as a versatile building block for the synthesis of boron-containing compounds. Its ability to participate in Suzuki-Miyaura cross-coupling reactions has facilitated the development of novel bioconjugates and fluorescent probes. Recent advancements in this area include the design of boronic acid-based sensors for detecting reactive oxygen species (ROS) and glucose, which have potential applications in diagnostics and monitoring of metabolic disorders.

Furthermore, the pharmacokinetic and pharmacodynamic properties of 4-Borono-3-methylbenzoic acid have been the subject of recent investigations. Studies have focused on optimizing its bioavailability and reducing off-target effects, which are critical for its translation into clinical use. Novel formulation strategies, such as nanoparticle-based delivery systems, have been explored to enhance its therapeutic index. These efforts underscore the compound's potential as a lead candidate for future drug development.

In conclusion, 4-Borono-3-methylbenzoic acid (CAS: 158429-66-4) represents a promising compound with diverse applications in chemical biology and medicine. Its unique chemical properties and versatility make it a valuable tool for researchers and a potential therapeutic agent. Ongoing research continues to uncover new avenues for its use, paving the way for innovative treatments and diagnostic tools in the biomedical field.